N-(1-cyano-1,2-dimethylpropyl)-2-[(1-phenyl-1H-pyrazol-3-yl)amino]acetamide

• IUPAC Name: N-(2-cyano-3-methylbutan-2-yl)-2-[(1-phenylpyrazol-3-yl)amino]acetamide
• InChI: InChI=1S/C17H21N5O/c1-13(2)17(3,12-18)20-16(23)11-19-15-9-10-22(21-15)14-7-5-4-6-8-14/h4-10,13H,11H2,1-3H3,(H,19,21)(H,20,23)
• InChI Key: DCDQTGPPRJJLLB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C)(C#N)NC(=O)CNC1=NN(C=C1)C2=CC=CC=C2
• Molecular Formula: C17H21N5O
• Molecular Weight: 311.4 g/mol

Description

N-(1-cyano-1,2-dimethylpropyl)-2-[(1-phenyl-1H-pyrazol-3-yl)amino]acetamide, also known as CDPPA, is a small molecule that has gained attention in scientific research due to its potential therapeutic applications. CDPPA is a selective activator of protein phosphatase 2A (PP2A), which is a key enzyme involved in various cellular processes.

Scientific Research Applications

N-(1-cyano-1,2-dimethylpropyl)-2-[(1-phenyl-1H-pyrazol-3-yl)amino]acetamide has been studied extensively in various scientific fields due to its potential therapeutic applications. It has been shown to have neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's. N-(1-cyano-1,2-dimethylpropyl)-2-[(1-phenyl-1H-pyrazol-3-yl)amino]acetamide has also been studied for its anti-cancer properties and has shown promising results in preclinical studies. Furthermore, N-(1-cyano-1,2-dimethylpropyl)-2-[(1-phenyl-1H-pyrazol-3-yl)amino]acetamide has been shown to have anti-inflammatory effects and can be used to treat inflammatory diseases such as rheumatoid arthritis.

Mechanism of Action

N-(1-cyano-1,2-dimethylpropyl)-2-[(1-phenyl-1H-pyrazol-3-yl)amino]acetamide is a selective activator of PP2A, which is a key enzyme involved in various cellular processes such as protein synthesis, cell division, and cell death. PP2A is a tumor suppressor and is often downregulated in cancer cells, leading to uncontrolled cell growth. N-(1-cyano-1,2-dimethylpropyl)-2-[(1-phenyl-1H-pyrazol-3-yl)amino]acetamide activates PP2A by binding to a specific regulatory subunit of the enzyme, resulting in the dephosphorylation of various proteins involved in cell growth and survival. This leads to the inhibition of cell growth and induction of cell death in cancer cells.
Biochemical and Physiological Effects:
N-(1-cyano-1,2-dimethylpropyl)-2-[(1-phenyl-1H-pyrazol-3-yl)amino]acetamide has been shown to have various biochemical and physiological effects in different cell types. In neuronal cells, N-(1-cyano-1,2-dimethylpropyl)-2-[(1-phenyl-1H-pyrazol-3-yl)amino]acetamide has been shown to increase the activity of PP2A, leading to the dephosphorylation of tau protein, which is a key player in Alzheimer's disease. N-(1-cyano-1,2-dimethylpropyl)-2-[(1-phenyl-1H-pyrazol-3-yl)amino]acetamide has also been shown to increase the expression of neurotrophic factors, which promote neuronal survival and growth. In cancer cells, N-(1-cyano-1,2-dimethylpropyl)-2-[(1-phenyl-1H-pyrazol-3-yl)amino]acetamide has been shown to induce cell death by inhibiting cell growth and promoting apoptosis. N-(1-cyano-1,2-dimethylpropyl)-2-[(1-phenyl-1H-pyrazol-3-yl)amino]acetamide has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

N-(1-cyano-1,2-dimethylpropyl)-2-[(1-phenyl-1H-pyrazol-3-yl)amino]acetamide has several advantages for lab experiments. It is a small molecule that can easily penetrate cell membranes and is stable under physiological conditions. N-(1-cyano-1,2-dimethylpropyl)-2-[(1-phenyl-1H-pyrazol-3-yl)amino]acetamide is also selective for PP2A and does not affect other phosphatases, making it a useful tool for studying the role of PP2A in various cellular processes. However, N-(1-cyano-1,2-dimethylpropyl)-2-[(1-phenyl-1H-pyrazol-3-yl)amino]acetamide has some limitations as well. It has low solubility in water, which can make it difficult to administer in vivo. N-(1-cyano-1,2-dimethylpropyl)-2-[(1-phenyl-1H-pyrazol-3-yl)amino]acetamide also has potential off-target effects, which need to be considered when interpreting the results of experiments.

Future Directions

For N-(1-cyano-1,2-dimethylpropyl)-2-[(1-phenyl-1H-pyrazol-3-yl)amino]acetamide research include further optimization of the synthesis method to improve the yield and purity of the product. More studies are needed to elucidate the mechanism of action of N-(1-cyano-1,2-dimethylpropyl)-2-[(1-phenyl-1H-pyrazol-3-yl)amino]acetamide and its effects on various cellular processes. The potential off-target effects of N-(1-cyano-1,2-dimethylpropyl)-2-[(1-phenyl-1H-pyrazol-3-yl)amino]acetamide need to be investigated further to ensure its safety for clinical use. Finally, clinical trials are needed to evaluate the efficacy and safety of N-(1-cyano-1,2-dimethylpropyl)-2-[(1-phenyl-1H-pyrazol-3-yl)amino]acetamide as a therapeutic agent.

Synthesis Methods

The synthesis of N-(1-cyano-1,2-dimethylpropyl)-2-[(1-phenyl-1H-pyrazol-3-yl)amino]acetamide involves the reaction of 1-phenyl-1H-pyrazol-3-amine with 2-bromoacetylcyanoacetamide in the presence of a base. The resulting product is then treated with 2,2-dimethylpropanenitrile to obtain N-(1-cyano-1,2-dimethylpropyl)-2-[(1-phenyl-1H-pyrazol-3-yl)amino]acetamide. The synthesis of N-(1-cyano-1,2-dimethylpropyl)-2-[(1-phenyl-1H-pyrazol-3-yl)amino]acetamide has been reported in several research papers, and the purity and yield of the product have been optimized through various methods.